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For Researchers, Scientists, and Drug Development Professionals

Introduction
Andrastin D is a meroterpenoid natural product belonging to the andrastin family, which has

garnered interest for its potential biological activities. These compounds are biosynthesized by

various fungi, notably species of Penicillium. Andrastin D is a key intermediate in the

biosynthesis of the more complex Andrastin A.[1][2] The heterologous expression of the

andrastin biosynthetic gene cluster in a well-characterized host organism like Aspergillus

oryzae offers a powerful strategy for studying the biosynthetic pathway, elucidating enzyme

function, and potentially overproducing these compounds for further investigation and

development.[1] This document provides a detailed guide to the application of these

techniques, including protocols and visual workflows.

The biosynthesis of andrastins originates from the precursors 3,5-dimethylorsellinic acid

(DMOA) and farnesyl diphosphate (FPP).[3] The genetic blueprint for this pathway is encoded

within a contiguous set of genes known as a biosynthetic gene cluster (BGC). The 'adr' cluster

from Penicillium chrysogenum is responsible for the production of Andrastin A, with Andrastin
D being a crucial precursor.[4]
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While the successful heterologous expression of the andrastin biosynthetic pathway has been

confirmed, specific quantitative production titers for Andrastin D in heterologous hosts are not

extensively reported in the primary literature. However, the genes within the 'adr' cluster from

Penicillium chrysogenum have been identified and their functions elucidated.[4]

Table 1: Genes of the Andrastin Biosynthetic Gene Cluster from Penicillium chrysogenum

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b15578158?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5418334/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gene Proposed Function
Role in Andrastin D
Biosynthesis

adrD Polyketide Synthase (PKS)

Synthesizes 3,5-

dimethylorsellinic acid (DMOA)

from primary metabolites.

adrG Prenyltransferase
Attaches a farnesyl group to

DMOA.

adrK Methyltransferase Methylates the DMOA moiety.

adrH
FAD-dependent

Monooxygenase

Catalyzes the epoxidation of

the farnesyl group.

adrI Terpene Cyclase

Catalyzes the cyclization of the

epoxyfarnesyl intermediate to

form the core andrastin

skeleton (Andrastin E), a

precursor to Andrastin D.

adrF

Short-chain

Dehydrogenase/Reductase

(SDR)

Oxidizes Andrastin E to

produce Andrastin D.

adrE Ketoreductase

Involved in downstream

modifications of the andrastin

core.

adrJ Acetyltransferase

Involved in downstream

modifications of the andrastin

core.

adrA
Cytochrome P450

Monooxygenase

Catalyzes the final oxidative

steps to produce Andrastin A.

adrC
Major Facilitator Superfamily

(MFS) Transporter

Putative role in transporting

intermediates or the final

product.

adrB Unknown Function
Function in the pathway has

not yet been determined.
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Visualizations
Andrastin D Biosynthetic Pathway
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Primary Metabolites

Biosynthetic Pathway
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Methyl Ester

adrK (Methyltransferase)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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